3-[4-(2-biphenylyloxy)butyl]-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 5,5-dimethyl-3-[4-(2-phenylphenoxy)butyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C21H24N2O3/c1-21(2)19(24)23(20(25)22-21)14-8-9-15-26-18-13-7-6-12-17(18)16-10-4-3-5-11-16/h3-7,10-13H,8-9,14-15H2,1-2H3,(H,22,25)
• InChI Key: ZJROUJRXEIMCHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCCCOC2=CC=CC=C2C3=CC=CC=C3)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

3-[4-(2-biphenylyloxy)butyl]-5,5-dimethyl-2,4-imidazolidinedione, commonly known as BIBN-4096BS, is a selective antagonist of the calcitonin gene-related peptide (CGRP) receptor. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of migraine headaches.

Mechanism of Action

BIBN-4096BS selectively blocks the 3-[4-(2-biphenylyloxy)butyl]-5,5-dimethyl-2,4-imidazolidinedione receptor, which is a G protein-coupled receptor. Upon binding of this compound to the receptor, a signaling cascade is initiated, leading to the release of inflammatory mediators and vasodilation, which are implicated in the pathophysiology of migraine headaches. BIBN-4096BS prevents the binding of this compound to the receptor, thereby inhibiting the downstream signaling cascade and reducing the release of inflammatory mediators and vasodilation.
Biochemical and Physiological Effects
BIBN-4096BS has been shown to effectively block the this compound receptor in both in vitro and in vivo studies. In preclinical studies, BIBN-4096BS has been shown to reduce the frequency and severity of migraine headaches without significant adverse effects. BIBN-4096BS has also been shown to have a long half-life, which is desirable for a migraine prophylactic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of BIBN-4096BS is its selectivity for the 3-[4-(2-biphenylyloxy)butyl]-5,5-dimethyl-2,4-imidazolidinedione receptor, which reduces the risk of off-target effects. BIBN-4096BS has also been shown to have a long half-life, which is desirable for a prophylactic agent. However, one of the limitations of BIBN-4096BS is its relatively low potency compared to other this compound receptor antagonists. This may limit its efficacy in clinical settings.

Future Directions

For BIBN-4096BS include the development of more potent analogs and the optimization of dosing regimens.

Scientific Research Applications

BIBN-4096BS has been extensively studied for its potential therapeutic applications in the treatment of migraine headaches. 3-[4-(2-biphenylyloxy)butyl]-5,5-dimethyl-2,4-imidazolidinedione is a neuropeptide that plays a crucial role in the pathophysiology of migraine headaches. BIBN-4096BS selectively blocks the this compound receptor, thereby reducing the release of this compound and preventing the onset of migraine headaches. Several preclinical studies have demonstrated the efficacy of BIBN-4096BS in reducing the frequency and severity of migraine headaches.